(S)-2-Amino-N-isopropyl-3-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide

• IUPAC Name: (2S)-2-amino-3-methyl-N-[(3-methylsulfanylpyrazin-2-yl)methyl]-N-propan-2-ylbutanamide
• InChI: InChI=1S/C14H24N4OS/c1-9(2)12(15)14(19)18(10(3)4)8-11-13(20-5)17-7-6-16-11/h6-7,9-10,12H,8,15H2,1-5H3/t12-/m0/s1
• InChI Key: FNIBWPZSNNOEFR-LBPRGKRZSA-N
• Canonical SMILES: CC(C)C(C(=O)N(CC1=NC=CN=C1SC)C(C)C)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N(CC1=NC=CN=C1SC)C(C)C)N
• Molecular Formula: C14H24N4OS
• Molecular Weight: 296.43 g/mol

Description

(S)-2-Amino-N-isopropyl-3-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide is a chiral amide derivative featuring a pyrazine ring substituted with a methylsulfanyl group at the 3-position.

Biological Activity

(S)-2-Amino-N-isopropyl-3-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide, with the CAS number 1353997-55-3, is a compound of interest in pharmaceutical research due to its potential biological activities. This article reviews its biological activity, focusing on pharmacological effects, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (S)-2-Amino-N-isopropyl-3-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide is $C_{14}H_{24}N_{4}OS$ with a molecular weight of approximately 288.43 g/mol. The compound features a pyrazine ring substituted with a methylthio group, which may influence its biological activity.

Biological Activity Overview

Research indicates that compounds with similar structures often exhibit various pharmacological activities, including:

• Antidepressant Effects : Analogous compounds have shown potential as selective serotonin reuptake inhibitors (SSRIs), suggesting that (S)-2-Amino-N-isopropyl-3-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide may influence serotonin pathways.
• Dopamine Receptor Modulation : The presence of the pyrazine moiety may enhance interaction with dopamine receptors, which is critical for mood regulation and has implications in treating disorders such as schizophrenia.

Structure-Activity Relationship

The biological activity of (S)-2-Amino-N-isopropyl-3-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide can be analyzed through its structural components:

Component	Influence on Activity
Isopropyl Group	Increases lipophilicity and receptor binding affinity.
Methylthio Group	May enhance metabolic stability and bioavailability.
Pyrazine Ring	Potential for receptor interactions, particularly with dopamine receptors.

Case Studies and Research Findings

• Dopamine D(3) Receptor Antagonism : A study on related compounds demonstrated that modifications at the amine nitrogen significantly affect binding affinity at dopamine receptors. For instance, di-N-propyl substitutions yielded selective D(3) antagonists, suggesting that similar modifications in (S)-2-Amino-N-isopropyl-3-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide could enhance its efficacy against specific receptor subtypes .
• Antipsychotic Potential : Compounds with structural similarities have been evaluated for antipsychotic properties in animal models. The results indicated that certain substitutions could lead to significant behavioral improvements in models of psychosis, hinting at the potential utility of (S)-2-Amino-N-isopropyl-3-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide in treating psychotic disorders .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s uniqueness lies in its combination of a methylsulfanyl-pyrazine moiety, isopropyl group, and stereospecific amino-butyramide backbone. Below is a detailed comparison with structurally related compounds:

Structural Analogs and Substituent Effects

Compound Name	Substituent on Pyrazine/Benzene	N-Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes
Target Compound: (S)-2-Amino-N-isopropyl-3-methyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide	3-methylsulfanyl-pyrazine	Isopropyl	C₁₅H₂₅N₅OS	323.46	Enhanced lipophilicity due to methylsulfanyl group; chiral center influences binding specificity
(S)-2-Amino-N-(2,3-dihydrobenzo[1,4]dioxin-6-ylmethyl)-N-isopropyl-3-methylbutyramide	2,3-dihydrobenzo[1,4]dioxin	Isopropyl	C₁₉H₂₉N₃O₃	347.45	Increased polarity from dioxane ring; potential for π-π interactions
(S)-2-Amino-N-isopropyl-3-methyl-N-((S)-1-methylpyrrolidin-2-ylmethyl)-butyramide	None (pyrrolidine substituent)	1-methylpyrrolidin-2-ylmethyl	C₁₆H₃₀N₄O	294.44	Basic nitrogen in pyrrolidine may improve solubility; dual chiral centers
(S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide	None (piperidine substituent)	Cyclopropyl + 1-methylpiperidin-3-yl	C₁₄H₂₇N₃O	253.39	Cyclopropyl group adds steric hindrance; piperidine enhances rigidity
(S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-N-cyclopropyl-3-methyl-butyramide	3-chloro-pyrazine	Cyclopropyl	C₁₃H₁₉ClN₄O	294.77	Chloro group increases electrophilicity; may affect metabolic stability

Key Comparative Insights

Pyrazine vs. Heterocyclic Substituents: The target compound’s 3-methylsulfanyl-pyrazine group offers moderate lipophilicity compared to the 3-chloro-pyrazine in , which is more electronegative and may reduce membrane permeability.

N-Substituent Effects: Isopropyl (target compound) vs. cyclopropyl (): Cyclopropyl groups confer steric constraints that may restrict conformational flexibility, whereas isopropyl provides bulk without significant rigidity . The target compound lacks such groups, which may limit its solubility but improve lipid bilayer penetration .

Stereochemical Considerations :

• The (S)-configuration in the target compound and analogs (e.g., ) is critical for enantioselective interactions. For example, the (R)-1-methylpiperidin-3-yl group in creates a distinct spatial arrangement compared to the (S)-pyrrolidine in , impacting receptor binding .

Physicochemical Properties :

• The methylsulfanyl group in the target compound likely increases metabolic stability compared to chloro substituents (prone to oxidative degradation) . However, it may still undergo sulfoxide formation via cytochrome P450 enzymes.